Cas no 1391053-74-9 (3-Des2-(Dimethylamino)ethyl-3-1-methyl-1-(methylamino)ethyl Almotriptan)

• Product Name: 3-Des2-(Dimethylamino)ethyl-3-1-methyl-1-(methylamino)ethyl Almotriptan
• CAS No: 1391053-74-9
• MF: C₁₇H₂₅N₃O₂S
• MW: 335.464302778244
• CID: 2101706
• Update Time: 2025-09-27

3-Des2-(Dimethylamino)ethyl-3-1-methyl-1-(methylamino)ethyl Almotriptan Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(5-((pyrrolidin-1-ylsulfonyl)methyl)-1H-indol-3-yl)propan-2-amine
• 3-Des[2-(Dimethylamino)ethyl]-3-[1-methyl-1-(methylamino)ethyl] Almotriptan
• N-methyl-2-(5-((pyrrolidin-1-ylsulfonyl)methyl)-1H
• N-Methyl-2-[5-(pyrrolidin-1-ylsulfonylmethyl)-1H-indol-3-yl]propan-2-amine
• 3-Des2-(Dimethylamino)ethyl-3-1-methyl-1-(methylamino)ethyl Almotriptan

• Inchi： 1S/C17H25N3O2S/c1-17(2,18-3)15-11-19-16-7-6-13(10-14(15)16)12-23(21,22)20-8-4-5-9-20/h6-7,10-11,18-19H,4-5,8-9,12H2,1-3H3
• InChI Key： JTKLUEVZWJJXNS-UHFFFAOYSA-N
• SMILES： S(CC1C=CC2=C(C=1)C(=CN2)C(C)(C)NC)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 335.167
• Monoisotopic Mass: 335.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles